Cas no 1861-29-6 (2H-Indol-2-one,1,3-dihydro-3-methylene-)

2H-Indol-2-one, 1,3-dihydro-3-methylene-, is a versatile heterocyclic compound featuring a reactive methylene group at the 3-position of the indole scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for constructing complex indole derivatives. Its reactivity allows for functionalization at the exocyclic double bond, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability under standard conditions and compatibility with various reaction conditions further enhance its utility in research and industrial settings. Its well-defined molecular structure ensures reproducibility in synthetic pathways, making it a reliable choice for advanced chemical synthesis.
2H-Indol-2-one,1,3-dihydro-3-methylene- structure
1861-29-6 structure
Product Name:2H-Indol-2-one,1,3-dihydro-3-methylene-
CAS No:1861-29-6
MF:C9H7NO
MW:145.157982110977
CID:225099
PubChem ID:150946
Update Time:2025-06-07

2H-Indol-2-one,1,3-dihydro-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,1,3-dihydro-3-methylene-
    • 3-methyleneoxindole
    • 3-methylidene-1,3-dihydro-2H-indol-2-one
    • 3-methyleneindolin-2-one
    • 3-methylidene-1H-indol-2-one
    • 3-methylene-1H-indol-2-one
    • Q27102724
    • DTXSID50171855
    • AKOS004123370
    • C02796
    • A851686
    • 2H-Indol-2-one, 1,3-dihydro-3-methylene-
    • 3-methylene-1,3-dihydro-2H-indol-2-one
    • SCHEMBL17460456
    • SCHEMBL988494
    • CHEBI:17920
    • 3-methylene hydroxyindole
    • 1861-29-6
    • MDL: MFCD02253129
    • Inchi: 1S/C9H7NO/c1-6-7-4-2-3-5-8(7)10-9(6)11/h2-5H,1H2,(H,10,11)
    • InChI Key: IGXUUWYVUGBMFT-UHFFFAOYSA-N
    • SMILES: O=C1C(=C)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

2H-Indol-2-one,1,3-dihydro-3-methylene- Pricemore >>

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